Cas no 2649075-88-5 (2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene)

• Product Name: 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene
• CAS No: 2649075-88-5
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 6598119
• PubChem ID: 105510164
• Update Time: 2025-05-20

2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene
• 2649075-88-5
• EN300-1912027

• Inchi： 1S/C11H12BrNO/c1-8-4-5-9(6-10(8)12)11(2,3)13-7-14/h4-6H,1-3H3
• InChI Key： KOIBNJKSQTYCQV-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 253.01023g/mol
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene

Introduction to 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene (CAS No. 2649075-88-5)

2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene, identified by the chemical identifier CAS No. 2649075-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound belongs to the class of aryl isocyanates, characterized by the presence of a highly reactive isocyanate functional group attached to an aromatic ring system. The structural features of this molecule, particularly the combination of a bromine substituent and a methyl group on the benzene ring, along with the isocyanate moiety at the para position relative to the bromine, contribute to its unique chemical properties and potential applications.

The isocyanate functional group (–N=C=O) is a key feature of this compound, known for its reactivity in forming covalent bonds with a variety of nucleophiles, including amines, alcohols, and thiols. This reactivity makes 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene a valuable intermediate in the synthesis of polymers, adhesives, and specialty chemicals. Additionally, the presence of bromine and methyl groups on the aromatic ring can influence the electronic properties and solubility of the compound, making it suitable for various synthetic applications.

In recent years, there has been growing interest in aryl isocyanates due to their role in the development of novel therapeutic agents. The isocyanate group can be selectively incorporated into biologically active molecules, enabling the design of drugs with tailored properties. For instance, studies have shown that isocyanate-functionalized compounds can exhibit inhibitory activity against certain enzymes and receptors, making them potential candidates for treating inflammatory diseases and cancer. The bromo substituent in 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene further enhances its utility as a building block in medicinal chemistry, as bromine can be easily modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The methyl group at the ortho position relative to the isocyanate provides steric hindrance and can influence the orientation of functional groups in subsequent reactions. This feature is particularly useful in designing molecules with specific spatial arrangements required for optimal biological activity. Moreover, the combination of these structural elements makes 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene a versatile precursor for synthesizing complex organic molecules.

Recent advancements in synthetic methodologies have enabled more efficient and selective transformations of aryl isocyanates. For example, transition-metal-catalyzed reactions have been employed to introduce diverse functional groups into these molecules while maintaining high yields and purity. These techniques have opened new avenues for exploring the pharmacological potential of compounds like 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene. Researchers have reported successful applications of this compound in generating novel heterocyclic structures through cyclization reactions initiated by the isocyanate group.

The pharmaceutical industry has been particularly interested in leveraging aryl isocyanates for drug discovery. The ability to modify these compounds through various chemical reactions allows for rapid screening of biological activity against different targets. For instance, derivatives of 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene have been investigated for their potential as kinase inhibitors and antiviral agents. The bromo substituent facilitates further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores.

In material science, aryl isocyanates are used to develop advanced polymers with unique properties. The reactivity of the isocyanate group allows for the formation of covalent bonds with polyols, resulting in polyurethanes with tailored mechanical and thermal properties. These polymers find applications in coatings, adhesives, and elastomers. The structural features of 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene, including its aromatic ring system and substituents, contribute to its suitability as a monomer in polymer synthesis.

The synthesis of 2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Common synthetic routes include halogenation followed by nucleophilic substitution or direct functionalization using organometallic reagents. Advances in catalytic systems have improved the efficiency of these processes, making it possible to produce this compound on a larger scale.

The reactivity of aryl isocyanates also presents challenges during synthesis and handling due to their sensitivity to moisture and air. Specialized equipment and inert atmospheres are often required to prevent decomposition. However, recent developments in protective group strategies have mitigated these issues, allowing for more robust synthetic approaches.

In conclusion,2-bromo-4-(2-isocyanatopropan-2-yl)-1-methylbenzene (CAS No.2649075-88⁵) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced polymers. Ongoing research continues to explore new synthetic methodologies and applications for this compound, enhancing its significance in modern chemistry.